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Compound of Interest

Compound Name: 3-azido-N,N-dimethylaniline
CAS No.: 31125-03-8
Cat. No.: B6168730
Get Quote
. J

CAS Number: 31125-03-8 Molecular Formula: CsH1oN4 Molecular Weight: 162.20 g/mol [1]

Executive Summary

3-azido-N,N-dimethylaniline is a specialized aryl azide building block used primarily in Click
Chemistry (CUAAC), photoaffinity labeling, and the development of fluorogenic probes. Unlike
its parent compound (N,N-dimethylaniline), it is not a commodity chemical available for
immediate off-the-shelf delivery from standard catalog suppliers (e.g., Sigma-Aldrich, Fisher,
TCI) in most regions.

Current Market Status:
e Primary Source: Niche building block suppliers (e.g., Enamine, WuXi AppTec).

¢ Availability: Typically "Make-to-Order" or "Inquire for Stock” due to the thermal instability
inherent to electron-rich aryl azides.

e Recommendation: For small-scale research (<1g), synthesis in-house is often faster and
safer than importing, provided strict safety protocols are followed.
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Chemical Profile & Stability Analysis

The stability of organic azides is governed by the ratio of carbon atoms to nitrogen atoms. This
molecule resides in a "Warning Zone" that dictates its handling protocols.

Property Value Critical Note

Electron-donating -N(Me)2
_ _ group destabilizes the azide
Structure m-substituted aryl azide )
slightly compared to electron-

poor analogs.

DANGER: Ratio is < 3.[1][2][3]
[4][51[6][71[8][9][10] According
] ) to the "Rule of Six," this
C/N Ratio 2.0 (8 Carbons / 4 Nitrogens) ) ]
compound is potentially
explosive if isolated in pure

form.

Releases Nz gas. Risk of
Decomposition > 100°C (Exothermic) explosion if heated in a closed

system.

Store as a solution (e.g., in
Storage -20°C, Dark DCM or Toluene) whenever

possible.

Stability Visualization

The following diagram illustrates the stability logic and decomposition pathway.
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Figure 1: Safety assessment based on the Smith Open-Chain Nitrogen Rule.
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Sourcing Strategy

If purchasing is preferred over synthesis, the following supply chain logic applies.

Validated Suppliers

e Enamine: Listed as Product Code EN300-25976076. This is the most reliable commercial
source for the specific meta isomer.

o Custom Synthesis Houses: Companies like BroadPharm or ChemSpace may not list it but
can synthesize it rapidly from the amine precursor.

"Make vs. Buy" Decision Matrix

e Buy if: You need >5¢g and lack a blast-shielded fume hood. Lead time: 2—4 weeks.

o Make if: You need <1g for immediate use. Time: 4 hours.[11] Cost: <$50.[8]

Technical Synthesis Protocol (The "Green" Route)

Since commercial stock is rare, this self-validating protocol allows for the safe preparation of 3-
azido-N,N-dimethylaniline from the commercially available 3-amino-N,N-dimethylaniline (CAS
99-64-9).

Methodology: Aqueous Diazotization followed by Azidation.[12] Yield: ~85-90% Purity: >95%
(NMR)

Reagents

e Precursor: 3-Amino-N,N-dimethylaniline (CAS 99-64-9)

Acid:p-Toluenesulfonic acid (p-TsOH) or HCI (6M)

Nitrite Source: Sodium Nitrite (NaNO2)[12]

Azide Source: Sodium Azide (NaNs)[12]

Solvent: Water (Main reaction), Ethyl Acetate (Extraction)[13][14]
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Step-by-Step Workflow

» Diazotization (0°C):

[e]

Dissolve 3-amino-N,N-dimethylaniline (1.0 eq) in water containing p-TsOH (3.0 eq).

Cool to 0°C in an ice bath.

o

[¢]

Add NaNO:2 (1.2 eq) dropwise as an aqueous solution.

[e]

Checkpoint: Solution turns clear/yellow. Starch-iodide paper turns blue (excess NOz™).
e Azidation (0°C to RT):

o Add NaNs (1.5 eq) dropwise (Caution: N2 gas evolution).

o Stir at 0°C for 30 mins, then warm to Room Temperature (RT) for 2 hours.

o Observation: Evolution of nitrogen bubbles ceases; oil separates from water.
o Work-up (Safety Critical):

o Extract with Ethyl Acetate.[13] Wash with sat.[12] NaHCOs and Brine.[12]

o Dry over MgS0Oa.[12]

o CRITICAL: Concentrate on a rotary evaporator at RT (not heated). Do NOT distill to
complete dryness if scaling >1g. Leave as a concentrated oil or solution.

Synthesis Pathway Diagram[16]
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Figure 2: Synthetic route from the amine precursor.

Applications in Drug Discovery

The 3-azido-N,N-dimethylaniline scaffold is highly valued for two specific mechanisms:

o Fluorescence Quenching (PET Mechanism): The dimethylamino group is a strong electron
donor. When attached to a fluorophore (e.g., via a click reaction to a coumarin or rhodamine
alkyne), it can quench fluorescence via Photoinduced Electron Transfer (PET). This makes it
ideal for designing "turn-on" probes where the fluorescence is restored upon a specific
biological event that cleaves or modifies the donor group.

» Bioorthogonal Labeling: As a small, relatively non-polar handle, it can be incorporated into
drug candidates to map their binding targets in live cells using copper-free click chemistry
(SPAAC) with strained cyclooctynes (e.g., DBCO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Commercial Availability & Technical Guide: 3-Azido-
N,N-dimethylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6168730/docs#commercial-availability-technical-
guide-3-azido-n-n-dimethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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